Cas no 1251709-65-5 (N-(3,4-difluorophenyl)-1-{4-(3-methylbenzamido)phenylmethyl}-1H-imidazole-4-carboxamide)

• Product Name: N-(3,4-difluorophenyl)-1-{4-(3-methylbenzamido)phenylmethyl}-1H-imidazole-4-carboxamide
• CAS No: 1251709-65-5
• MF: C₂₅H₂₀F₂N₄O₂
• MW: 446.448712348938
• CID: 6216419
• PubChem ID: 49669003
• Update Time: 2025-05-22

N-(3,4-difluorophenyl)-1-{4-(3-methylbenzamido)phenylmethyl}-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-difluorophenyl)-1-{4-(3-methylbenzamido)phenylmethyl}-1H-imidazole-4-carboxamide
• VU0626755-1
• N-(3,4-difluorophenyl)-1-{[4-(3-methylbenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide
• N-(3,4-difluorophenyl)-1-(4-(3-methylbenzamido)benzyl)-1H-imidazole-4-carboxamide
• 1251709-65-5
• F3407-3345
• N-(3,4-difluorophenyl)-1-[[4-[(3-methylbenzoyl)amino]phenyl]methyl]imidazole-4-carboxamide
• AKOS024486177

• Inchi： 1S/C25H20F2N4O2/c1-16-3-2-4-18(11-16)24(32)29-19-7-5-17(6-8-19)13-31-14-23(28-15-31)25(33)30-20-9-10-21(26)22(27)12-20/h2-12,14-15H,13H2,1H3,(H,29,32)(H,30,33)
• InChI Key： CXFOELSNQIJKCF-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)NC(C1=CN(C=N1)CC1C=CC(=CC=1)NC(C1C=CC=C(C)C=1)=O)=O)F

Computed Properties

• Exact Mass: 446.155
• Monoisotopic Mass: 446.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76A^2
• XLogP3: 4.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3,4-difluorophenyl)-1-{4-(3-methylbenzamido)phenylmethyl}-1H-imidazole-4-carboxamide

N-(3,4-Difluorophenyl)-1-{4-(3-Methylbenzamido)phenylmethyl}-1H-Imidazole-4-Carboxamide: A Comprehensive Overview

The compound N-(3,4-difluorophenyl)-1-{4-(3-methylbenzamido)phenylmethyl}-1H-imidazole-4-carboxamide, with the CAS number 1251709-65-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which incorporates multiple functional groups, including an imidazole ring, a difluorophenyl group, and a benzamido substituent. These features make it a promising candidate for various applications, particularly in drug discovery and advanced material synthesis.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, amide bond formations, and imidazole ring constructions. Researchers have optimized the synthetic pathway to achieve high yields and purity, ensuring its suitability for both laboratory studies and potential industrial applications. The molecule's stability under various conditions has been thoroughly investigated, revealing its robustness in diverse chemical environments.

Recent studies have highlighted the potential of this compound as a bioactive agent. Its ability to interact with specific biological targets, such as enzymes and receptors, has been explored in vitro and in vivo models. For instance, investigations into its anti-inflammatory properties have shown promising results, suggesting its potential as a therapeutic agent for conditions involving chronic inflammation. Additionally, its role as a modulator of cellular signaling pathways has been documented, further underscoring its versatility in biomedical research.

In the realm of materials science, this compound has demonstrated unique properties that make it suitable for advanced applications. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Furthermore, its role in the development of novel polymers and coatings has been examined, with findings indicating enhanced mechanical and thermal properties when incorporated into polymer matrices.

The structural complexity of N-(3,4-difluorophenyl)-1-{4-(3-methylbenzamido)phenylmethyl}-1H-imidazole-4-carboxamide also lends itself to applications in nanotechnology. Researchers have utilized its functional groups to design self-assembling nanostructures, which hold promise for use in drug delivery systems and sensors. The molecule's ability to facilitate controlled drug release mechanisms has been particularly noteworthy, offering new avenues for targeted therapy.

From an environmental perspective, the compound's biodegradability and ecological impact have been assessed to ensure sustainable practices in its production and application. Studies indicate that under specific conditions, the molecule can undergo controlled degradation without releasing harmful byproducts, aligning with current green chemistry principles.

In conclusion, N-(3,4-difluorophenyl)-1-{4-(3-methylbenzamido)phenylmethyl}-1H-imidazole-4-carboxamide represents a multifaceted compound with vast potential across various scientific domains. Its unique chemical structure and diverse functional groups continue to drive innovative research efforts worldwide.